Cas no 55246-60-1 (N-methyl-N-(2-phenylethyl)carbamoyl chloride)

• Product Name: N-methyl-N-(2-phenylethyl)carbamoyl chloride
• CAS No: 55246-60-1
• Molecular Formula: C₁₀H₁₂NOCl
• Molecular Weight: 197.661
• MDL: MFCD23099195
• CID: 2737020
• PubChem ID: 13362293

N-methyl-N-(2-phenylethyl)carbamoyl chloride Properties

Names and Identifiers

• N-methyl-N-(2-phenylethyl)carbamoyl chloride
• EN300-2892374
• methyl(phenethyl)carbamic chloride
• 55246-60-1
• FCA24660
• AKOS018446345
• SCHEMBL5647434

• MDL： MFCD23099195
• InChIKey： AXBNTEGGAZAVNJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12ClNO/c1-12(10(11)13)8-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3

Computed Properties

• Exact Mass: 197.0607417g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 197.0607417g/mol
• Heavy Atom Count: 13
• Complexity: 166
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives